Cas no 1257851-33-4 (4-Bromo-5-methylpyrimidine)

• Product Name: 4-Bromo-5-methylpyrimidine
• CAS No: 1257851-33-4
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD11846495
• CID: 838785
• Update Time: 2025-08-05

4-Bromo-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylpyrimidine
• C5H5BrN2
• AG-L-21856
• AK-27178
• ANW-51203
• BR-27178
• CTK4B4802
• KB-240803
• MolPort-009-199-180

• MDL： MFCD11846495
• Inchi： 1S/C5H5BrN2/c1-4-2-7-3-8-5(4)6/h2-3H,1H3
• InChI Key： LBDNAUFGRFTNFC-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CN=1)C

Computed Properties

• Exact Mass: 171.96400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 25.78000
• LogP: 1.54750

4-Bromo-5-methylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-Bromo-5-methylpyrimidine

Introduction to 4-Bromo-5-methylpyrimidine (CAS No. 1257851-33-4)

4-Bromo-5-methylpyrimidine, with the chemical formula C₅H₅BrN₂, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of nucleoside analogs and kinase inhibitors. The presence of both bromine and methyl substituents on the pyrimidine ring enhances its reactivity, making it a valuable building block for further functionalization.

The CAS number 1257851-33-4 uniquely identifies this compound and distinguishes it from other isomers or analogs. Its molecular structure, featuring a brominated pyrimidine core, allows for diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These properties have made 4-bromo-5-methylpyrimidine a staple in synthetic organic chemistry labs and pharmaceutical companies.

In recent years, 4-bromo-5-methylpyrimidine has been extensively studied for its potential applications in drug discovery. One of the most promising areas is its use in the development of antiviral and anticancer agents. The pyrimidine scaffold is a common motif in many pharmacologically active compounds, and modifications to this core structure can lead to novel therapeutic entities. For instance, researchers have explored its utility in synthesizing inhibitors of viral polymerases and kinases, which are critical targets in antiviral drug design.

Moreover, the bromine atom in 4-bromo-5-methylpyrimidine facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been employed to develop novel heterocycles with potential biological activity. A notable example is the synthesis of substituted pyrimidines that exhibit inhibitory effects on enzymes involved in cancer cell proliferation.

Recent advancements in medicinal chemistry have highlighted the importance of 4-bromo-5-methylpyrimidine in designing small-molecule inhibitors targeting specific disease pathways. For instance, studies have demonstrated its role in developing compounds that modulate Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The ability to functionalize the pyrimidine ring at multiple positions allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

The agrochemical industry has also benefited from the use of 4-bromo-5-methylpyrimidine as an intermediate in the synthesis of herbicides and fungicides. Pyrimidine-based compounds are known for their efficacy against a broad spectrum of pests and pathogens. By leveraging the reactivity of 4-bromo-5-methylpyrimidine, chemists have been able to develop novel agrochemicals that offer improved crop protection while minimizing environmental impact.

In conclusion, 4-bromo-5-methylpyrimidine (CAS No. 1257851-33-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further.